Cas no 123379-86-2 (5(6)-Amino-TAMRA)

• Product Name: 5(6)-Amino-TAMRA
• CAS No: 123379-86-2
• MF: C₂₄H₂₃N₃O₃
• MW: 401.46
• CID: 5090812
• Update Time: 2025-06-07

5(6)-Amino-TAMRA Chemical and Physical Properties

Names and Identifiers

• 5(6)-Amino-TAMRA

• Inchi： 1S/C24H23N3O3/c1-26(2)15-6-9-19-21(12-15)29-22-13-16(27(3)4)7-10-20(22)24(19)18-8-5-14(25)11-17(18)23(28)30-24/h5-13H,25H2,1-4H3
• InChI Key： SCDBRTCWHLGIMU-UHFFFAOYSA-N
• SMILES： C1(N)C=C2C(C3(OC2=O)C2C(=CC(=CC=2)N(C)C)OC2C3=CC=C(C=2)N(C)C)=CC=1

Additional information on 5(6)-Amino-TAMRA

Introduction to 5(6)-Amino-TAMRA (CAS No: 123379-86-2)

5(6)-Amino-TAMRA, chemically known by its CAS number 123379-86-2, is a significant compound in the field of biochemical research and pharmaceutical development. This molecule, a derivative of tetramethylrhodamine (TAMRA), has garnered considerable attention due to its unique photophysical properties and its applications in various biomedical assays. The presence of an amino group at the 5(6) position introduces additional reactivity, making it a versatile tool for labeling and tracking biological molecules.

The structure of 5(6)-Amino-TAMRA consists of a rhodamine core, which is renowned for its bright fluorescence and high quantum yield. This makes it an ideal candidate for fluorescence-based assays, particularly in flow cytometry, microscopy, and fluorescence resonance energy transfer (FRET) studies. The amino group at the 5(6) position allows for further chemical modifications, enabling researchers to attach this fluorophore to a wide range of biomolecules, including proteins, peptides, and nucleic acids.

Recent advancements in biomedical imaging have highlighted the utility of 5(6)-Amino-TAMRA in live-cell imaging. Its ability to emit strong fluorescence upon excitation with green light (around 520 nm) makes it compatible with common fluorescence microscopes. This property has been exploited in studying dynamic processes within cells, such as protein localization, vesicle trafficking, and signal transduction pathways. The high sensitivity of 5(6)-Amino-TAMRA allows for the detection of low concentrations of labeled molecules, making it particularly useful for applications where high specificity and sensitivity are required.

In addition to its imaging applications, 5(6)-Amino-TAMRA has found utility in drug discovery and development. The fluorophore can be incorporated into drug candidates or probes to study their interactions with biological targets. For instance, researchers have utilized 5(6)-Amino-TAMRA-labeled peptides to investigate receptor binding affinities and kinetics. The amino group also facilitates the conjugation of other functional groups, enabling the design of complex molecular probes with tailored properties.

The synthesis of 5(6)-Amino-TAMRA involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group at the 5(6) position is a critical step, as it determines the reactivity and compatibility of the compound with other biomolecules. Advances in synthetic methodologies have enabled the production of high-purity 5(6)-Amino-TAMRA, ensuring reliable results in biological assays.

One notable application of 5(6)-Amino-TAMRA is in the field of neuroscience. Researchers have employed this compound to label neuronal markers and study neural circuitry in vivo. Its bright fluorescence and stability under physiological conditions make it an excellent choice for long-term imaging studies. Additionally, the ability to track labeled neurons over time has provided valuable insights into neurodegenerative diseases and brain development.

The use of 5(6)-Amino-TAMRA in clinical diagnostics is also emerging as a promising area. Fluorescent probes like this one have potential applications in detecting disease biomarkers and monitoring therapeutic responses. For example, researchers have developed 5(6)-Amino-TAMRA-labeled antibodies for immunofluorescence assays aimed at early disease detection. The high sensitivity and specificity of these assays make them valuable tools for diagnostic laboratories.

The versatility of 5(6)-Amino-TAMRA extends to its use in environmental science and toxicology research. By labeling environmental pollutants or toxins with this fluorophore, scientists can track their distribution and impact on living organisms. This approach has been instrumental in studying the effects of pollutants on aquatic ecosystems and developing strategies for environmental remediation.

In conclusion, 5(6)-Amino-TAMRA (CAS No: 123379-86-2) is a multifunctional compound with broad applications in biomedical research and beyond. Its unique photophysical properties and reactivity make it an invaluable tool for imaging, drug discovery, diagnostics, and environmental studies. As research continues to uncover new applications for this compound, its significance in advancing scientific understanding is likely to grow further.